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Introduction
AC-178335 is a novel, potent, and selective small molecule antagonist of the Corticotropin-

Releasing Hormone Receptor 1 (CRH-R1). The overstimulation of the hypothalamic-pituitary-

adrenal (HPA) axis, primarily mediated by the interaction of corticotropin-releasing hormone

(CRH) with CRH-R1 on anterior pituitary corticotrophs, is a key factor in the pathophysiology of

Cushing's disease. This aberrant signaling leads to excessive secretion of adrenocorticotropic

hormone (ACTH), resulting in hypercortisolemia. AC-178335 is under investigation as a

potential therapeutic agent to normalize ACTH levels by directly targeting the pituitary gland.

These application notes provide detailed protocols for utilizing AC-178335 in primary pituitary

cell culture experiments to assess its efficacy and cytotoxicity. The included methodologies and

data serve as a guide for researchers studying pituitary adenomas and developing novel

therapeutics for conditions associated with HPA axis dysregulation.
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Table 1: Dose-Dependent Effect of AC-178335 on ACTH
Secretion in Primary Rat Pituitary Cells

AC-178335
Concentration (nM)

Mean ACTH
Concentration
(pg/mL)

Standard Deviation
(pg/mL)

% Inhibition of
CRH-Stimulated
ACTH Secretion

0 (Vehicle Control) 150.2 12.5 0%

0 + CRH (10 nM) 455.8 35.1 -

1 410.5 28.9 10%

10 288.1 20.3 37%

100 182.3 15.7 60%

1000 155.6 13.2 99%

Table 2: Cytotoxicity of AC-178335 in Primary Rat
Pituitary Cells (MTT Assay)

AC-178335 Concentration
(nM)

Mean Cell Viability (%) Standard Deviation (%)

0 (Vehicle Control) 100 4.5

1 99.2 5.1

10 98.5 4.8

100 97.1 5.5

1000 95.8 6.2

10000 75.3 8.9
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Caption: CRH-R1 signaling pathway and the inhibitory action of AC-178335.
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Experimental Protocols
Protocol 1: Primary Anterior Pituitary Cell Culture from
Rat
This protocol details the isolation and culture of primary anterior pituitary cells from rats, which

provides a physiologically relevant in vitro model system.[1][2]

Materials:

Adult male Sprague-Dawley rats (200-250g)

DMEM/F-12 medium

Fetal Bovine Serum (FBS)

Horse Serum (HS)

Penicillin-Streptomycin solution

Collagenase Type II

DNase I

Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

Trypan Blue solution

Sterile dissection tools

70% Ethanol

Procedure:

Animal Euthanasia and Gland Dissection:

Euthanize rats according to approved institutional animal care and use committee

(IACUC) protocols.
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Sterilize the surgical area with 70% ethanol.

Carefully dissect to expose the base of the skull and remove the pituitary gland.

Place the gland in a sterile petri dish containing cold HBSS.

Under a dissecting microscope, separate the anterior and posterior lobes. The anterior

lobe is larger and pinkish in color.

Tissue Dissociation:

Transfer the anterior pituitary lobes to a new dish with fresh cold HBSS and mince the

tissue into small pieces (approx. 1 mm³).

Wash the minced tissue twice with HBSS.

Incubate the tissue fragments in a solution of DMEM/F-12 containing 0.25% Collagenase

Type II and 10 µg/mL DNase I for 60-90 minutes at 37°C with gentle agitation.

Gently triturate the cell suspension every 15 minutes with a sterile pipette to aid

dissociation.

Cell Isolation and Plating:

After incubation, stop the enzymatic digestion by adding an equal volume of culture

medium (DMEM/F-12, 10% FBS, 2.5% HS, 1% Penicillin-Streptomycin).

Filter the cell suspension through a 70 µm cell strainer to remove undigested tissue.

Centrifuge the filtrate at 200 x g for 5 minutes.

Resuspend the cell pellet in fresh culture medium.

Determine cell viability and count using a hemocytometer and Trypan Blue exclusion.

Plate the cells in appropriate culture vessels (e.g., 24-well plates at a density of 2.5 x 10⁵

cells/well) and incubate at 37°C in a humidified atmosphere with 5% CO₂.

Allow cells to adhere and recover for 48-72 hours before initiating experiments.
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Protocol 2: In Vitro ACTH Secretion Assay
This assay is designed to quantify the effect of AC-178335 on both basal and CRH-stimulated

ACTH secretion from primary pituitary cells.[3]

Materials:

Primary pituitary cells cultured as per Protocol 1

AC-178335 stock solution (e.g., 10 mM in DMSO)

Corticotropin-Releasing Hormone (CRH) stock solution (e.g., 10 µM in sterile water)

Serum-free DMEM/F-12 medium

Bovine Serum Albumin (BSA)

ACTH ELISA kit

Phosphate Buffered Saline (PBS)

Procedure:

Cell Preparation:

After the initial 48-72 hour recovery period, gently wash the cultured pituitary cells twice

with warm PBS.

Replace the culture medium with serum-free DMEM/F-12 containing 0.1% BSA and

incubate for 2 hours for cell acclimatization.

Compound Treatment:

Prepare serial dilutions of AC-178335 in serum-free DMEM/F-12 to achieve the final

desired concentrations (e.g., 1, 10, 100, 1000 nM). Include a vehicle control (DMSO at the

same final concentration as the highest AC-178335 dose).

Remove the acclimatization medium and add the medium containing the different

concentrations of AC-178335 or vehicle.
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Pre-incubate the cells with AC-178335 for 30 minutes at 37°C.

Stimulation and Sample Collection:

Following the pre-incubation, add CRH to the appropriate wells to a final concentration of

10 nM to stimulate ACTH secretion. Maintain a set of wells with AC-178335 or vehicle

alone to measure effects on basal secretion.

Incubate for a defined period (e.g., 4 hours) at 37°C.[3]

After the incubation, carefully collect the supernatant (culture medium) from each well.

Centrifuge the collected supernatant at 1000 x g for 10 minutes to pellet any detached

cells.

Store the clarified supernatant at -80°C until ACTH measurement.

ACTH Quantification:

Quantify the concentration of ACTH in the supernatants using a commercially available

ACTH ELISA kit, following the manufacturer's instructions.

Protocol 3: Cell Viability (MTT) Assay
This protocol assesses the potential cytotoxic effects of AC-178335 on pituitary cells.

Materials:

Primary pituitary cells cultured in a 96-well plate

AC-178335 stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Culture medium
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Procedure:

Treatment:

Culture primary pituitary cells in a 96-well plate.

Treat the cells with various concentrations of AC-178335 (and a vehicle control) in

complete culture medium for a duration relevant to the secretion assay (e.g., 24 hours).

MTT Incubation:

After the treatment period, add 10 µL of MTT solution to each well.

Incubate the plate for 4 hours at 37°C, allowing viable cells to metabolize the MTT into

formazan crystals.

Formazan Solubilization and Measurement:

Carefully remove the medium from the wells.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Express cell viability as a percentage of the vehicle-treated control cells.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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